Cas no 204707-42-6 (Methyl 4-fluoro-2-methoxybenzoate)

• Product Name: Methyl 4-fluoro-2-methoxybenzoate
• CAS No: 204707-42-6
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD06203990
• CID: 821162
• PubChem ID: 10241478
• Update Time: 2025-06-11

Methyl 4-fluoro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-2-methoxybenzoate
• 4-Fluoro-2-Methoxybenzoic Acid Methyl Ester
• 2-Fluoro-2-methoxybenzoic acid methyl ester
• 4-Fluoro-2-methoxybenzoic acid
• Benzoic acid, 4-fluoro-2-methoxy-, methyl ester
• Methyl 2-methoxy-4-fluoro-benzoate
• RARECHEM AL BF 1023
• LJUAEPNTXDJBRX-UHFFFAOYSA-N
• Methyl-4-fluoro-2-methoxybenzoate
• FCH835965
• methyl 4-fluoranyl-2-methoxy-benzoate
• AS01324
• AB23214
• PC200606
• AX80971
• AC-14741
• Methyl4-fluoro-2-methoxybenzoate
• DTXSID70437147
• AKOS006282320
• SY108298
• 204707-42-6
• AS-40546
• MFCD06203990
• CS-W017009
• Methyl 4-fluoro-2-methoxy-benzoate
• EN300-7403958
• SCHEMBL1146881
• DA-19348

• MDL： MFCD06203990
• Inchi： 1S/C9H9FO3/c1-12-8-5-6(10)3-4-7(8)9(11)13-2/h3-5H,1-2H3
• InChI Key： LJUAEPNTXDJBRX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C=1)OC

Computed Properties

• Exact Mass: 184.05400
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.184
• Melting Point: 134-136°C
• Boiling Point: 232 ºC
• Flash Point: 91 ºC
• PSA: 35.53000
• LogP: 1.62090

Methyl 4-fluoro-2-methoxybenzoate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 4-fluoro-2-methoxybenzoate

Methyl 4-fluoro-2-methoxybenzoate (CAS No. 204707-42-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-fluoro-2-methoxybenzoate, identified by its Chemical Abstracts Service (CAS) number 204707-42-6, is a significant compound in the realm of pharmaceutical chemistry. This benzoate derivative features a fluorine atom at the 4-position and a methoxy group at the 2-position, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique electronic properties imparted by these substituents enhance its utility in medicinal chemistry, particularly in the development of drugs targeting neurological and cardiovascular disorders.

The structural motif of Methyl 4-fluoro-2-methoxybenzoate is highly valued for its ability to modulate biological pathways through selective interaction with target proteins and enzymes. Recent advancements in computational chemistry have highlighted its potential as a scaffold for designing novel therapeutic agents. The fluorine atom, in particular, plays a crucial role in improving metabolic stability and binding affinity, attributes that are increasingly sought after in drug design.

In the context of contemporary pharmaceutical research, Methyl 4-fluoro-2-methoxybenzoate has been employed in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Studies have demonstrated that benzoate derivatives with fluoro and methoxy substituents exhibit enhanced selectivity over their non-fluorinated counterparts, reducing off-target effects. This selectivity is attributed to the ability of the fluorine atom to engage in favorable hydrogen bonding interactions and π-stacking with aromatic residues in protein active sites.

Moreover, the methoxy group provides a site for further functionalization, enabling the construction of more complex molecular architectures. This flexibility has been leveraged in the development of antiviral agents, where modifications at the 2-position have been shown to improve pharmacokinetic profiles. The synthesis of these derivatives often involves multi-step organic transformations, including esterification, nucleophilic aromatic substitution, and palladium-catalyzed cross-coupling reactions, all of which highlight the compound's role as a building block in synthetic chemistry.

The pharmaceutical industry has also explored the use of Methyl 4-fluoro-2-methoxybenzoate in the development of central nervous system (CNS) drugs. The benzoate core is known for its ability to cross the blood-brain barrier, while the fluorine and methoxy groups fine-tune pharmacological properties such as receptor binding affinity and duration of action. Preclinical studies have shown promising results with derivatives that target GABA receptors, suggesting potential applications in treating neurodegenerative diseases like Alzheimer's and Parkinson's.

From an industrial perspective, the demand for high-purity Methyl 4-fluoro-2-methoxybenzoate has driven innovations in synthetic methodologies. Continuous flow chemistry, for instance, has been employed to improve yield and reduce reaction times. Additionally, green chemistry principles have been integrated into its production, minimizing waste and hazardous byproducts. These advancements not only enhance efficiency but also align with global sustainability goals.

The compound's versatility extends beyond pharmaceutical applications. It has found utility in agrochemical research, where modified benzoates serve as precursors to herbicides and fungicides. The presence of both fluoro and methoxy groups allows for fine-tuning of biological activity against specific pests while maintaining environmental safety.

In summary, Methyl 4-fluoro-2-methoxybenzoate (CAS No. 204707-42-6) is a cornerstone intermediate in modern drug discovery. Its unique structural features enable the design of highly selective and potent therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain a critical component in pharmaceutical innovation.